Cas no 494846-39-8 (Cyclopropanecarbonitrile, 2,2-dimethyl-3-(4-methylphenyl)-, (1S,3S)-)

• Product Name: Cyclopropanecarbonitrile, 2,2-dimethyl-3-(4-methylphenyl)-, (1S,3S)-
• CAS No: 494846-39-8
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 1533871
• Update Time: 2024-08-24

Cyclopropanecarbonitrile, 2,2-dimethyl-3-(4-methylphenyl)-, (1S,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 2,2-dimethyl-3-(4-methylphenyl)-, (1S,3S)-

• Inchi： 1S/C13H15N/c1-9-4-6-10(7-5-9)12-11(8-14)13(12,2)3/h4-7,11-12H,1-3H3/t11-,12-/m0/s1
• InChI Key： MJNBOBLCQISXPH-RYUDHWBXSA-N
• SMILES： [C@H]1(C#N)[C@H](C2=CC=C(C)C=C2)C1(C)C

Computed Properties

• Exact Mass: 185.12055

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 305.6±31.0 °C(Predicted)
• PSA: 23.79